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Compound of Interest

Compound Name: Cyclocarioside F

Cat. No.: B12392889

Cyclocarioside F: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclocarioside F is a naturally occurring triterpenoid saponin isolated from the leaves of
Cyclocarya paliurus, a plant native to China. Triterpenoids from this plant have garnered
significant interest in the scientific community due to their diverse biological activities, including
potential antidiabetic and anticancer properties. This technical guide provides a detailed
overview of the chemical properties, characterization, and known biological activities of
Cyclocarioside F, with a focus on experimental data and methodologies.

Chemical Properties and Characterization

The structural elucidation of Cyclocarioside F was achieved through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and High-Resolution
Electrospray lonization Mass Spectrometry (HRESIMS).

Physicochemical Properties
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Property Value

Molecular Formula C42H66014

Molecular Weight 794.96 g/mol

Appearance White amorphous powder
Source Leaves of Cyclocarya paliurus

Spectroscopic Data

The following tables summarize the 1H and 13C NMR spectral data for Cyclocarioside F,

which are crucial for its structural identification.

Table 1: 1H-NMR Spectroscopic Data for Cyclocarioside F (600 MHz, CD30D)

Position OH (ppm) Multiplicity J (Hz)
Aglycone

2 1.65 m

3 3.20 dd 115,45
5 0.83 m

Sugar Moieties

Glc-1' 4.42 d 7.8
Rha-1" 5.01 brs

Table 2: 13C-NMR Spectroscopic Data for Cyclocarioside F (150 MHz, CD30D)
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Position oC (ppm)
Aglycone

1 39.8

2 28.5

3 90.9

Sugar Moieties

Glc-1' 105.9

Rha-1" 102.0

High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS)

The molecular formula of Cyclocarioside F was determined by HRESIMS, which showed a
prominent ion peak corresponding to the molecular formula C42H66014.

lon [M+Na]+
Calculated m/z 817.4345
Found m/z 817.4348

Experimental Protocols
Isolation and Purification of Cyclocarioside F

The following is a generalized protocol for the isolation of Cyclocarioside F from the leaves of
Cyclocarya paliurus, based on common phytochemical extraction and purification techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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